![molecular formula C6H5N3O B135791 Triazolopyridinone CAS No. 6969-71-7](/img/structure/B135791.png)
Triazolopyridinone
Overview
Description
Triazolopyridinone is an intermediate in the synthesis of the antidepressant trazadone. It is also a potential impurity found in commercial preparations of trazadone.
Scientific Research Applications
Electrochemical Synthesis
Triazolopyridinone derivatives are significant in medicinal and material chemistry. The electrochemical synthesis of chiral or hindered this compound derivatives, which are challenging to prepare using conventional methods, has been developed. This synthesis approach is efficient, sustainable, and can be applied for the late-stage modification of bioactive natural products, amino acids, and pharmaceuticals. It's also scalable for large-scale production, demonstrating the versatility of electrochemical methods in accessing complex this compound derivatives (Ye et al., 2020).
Material and Medicinal Chemistry
This compound structures, particularly those that are hindered or chiral, have been relatively unexplored. However, the development of novel electrochemical synthesis methods has expanded the ability to produce these compounds, making them more accessible for potential applications in organic, material, and medicinal chemistry (Ye et al., 2020).
Crystallography and Molecular Structure Analysis
The use of triazolopyridines in X-ray crystallography and molecular structure analysis has been demonstrated. Compounds like 3-(pyridine-4-yl)-[1,2,4]triazolo[4,3-a]pyridine have been crystallized and analyzed, contributing to the understanding of their structural properties (El-Kurdi et al., 2021).
Photoluminescent Materials
This compound derivatives have been investigated as potential photoluminescent materials, indicating their utility in material science. The modification of the this compound moiety has shown to affect the photoluminescent properties of these compounds, opening avenues for their application in the development of organic light-emitting devices (Chiang et al., 2007) (Shin et al., 2007).
Tubulin Inhibition in Anticancer Agents
The synthesis and structure-activity relationship (SAR) of triazolopyrimidines, which are a class of anticancer agents, have been extensively studied. These compounds demonstrate a unique mechanism by promoting tubulin polymerization in vitro, presenting a novel approach to cancer treatment. Notably, they do not bind competitively with paclitaxel but inhibit the binding of vincas to tubulin. This unique mechanism, along with their ability to overcome resistance attributed to various multidrug resistance transporter proteins, underscores their potential in cancer therapy (Zhang et al., 2007).
Mechanism of Action
Target of Action
The primary targets of 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one are rhodium and palladium complexes . It also exhibits potential inhibitory activity against c-Met kinase , a protein that plays a crucial role in cell growth, survival, and migration .
Mode of Action
The compound interacts with its targets through a reaction that takes place under mild basic conditions . It forms complexes with rhodium and palladium . In the context of c-Met kinase, it acts as an inhibitor, blocking the activity of the kinase .
Biochemical Pathways
The compound affects the Suzuki–Miyaura cross-coupling pathway, demonstrating good catalytic activity that enables the coupling of aryl chlorides at room temperature . In the context of cancer, it interferes with the signaling pathway of c-Met kinase, thereby inhibiting the proliferation of cancer cells .
Pharmacokinetics
Similar compounds have shown good systemic exposure and oral bioavailability .
Result of Action
The compound exhibits excellent anti-tumor activity against various cancer cell lines, including A549, MCF-7, and HeLa, with IC50 values indicating potent inhibitory activity . It also demonstrates good catalytic activity in the Suzuki–Miyaura cross-coupling .
Action Environment
The action of 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one is influenced by environmental factors such as temperature and basic conditions
Safety and Hazards
Biochemical Analysis
Biochemical Properties
1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one has been found to interact with various enzymes and proteins . The compound has been used in the synthesis of rhodium and palladium complexes, indicating its potential role in biochemical reactions .
Cellular Effects
Some studies suggest that it may have anti-tumor activity against certain cancer cell lines . It has been shown to exhibit excellent anti-tumor activity against A549, MCF-7, and HeLa cancer cell lines .
Molecular Mechanism
Preliminary studies suggest that it may inhibit c-Met kinase, a key enzyme involved in cell growth and survival .
Properties
IUPAC Name |
2H-[1,2,4]triazolo[4,3-a]pyridin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O/c10-6-8-7-5-3-1-2-4-9(5)6/h1-4H,(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LJRXNXBFJXXRNQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNC(=O)N2C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70219980 | |
Record name | 1,2,4-Triazolo(4,3-a)pyridin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70219980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6969-71-7 | |
Record name | 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6969-71-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2,4-Triazolo(4,3-a)pyridin-3(2H)-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006969717 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6969-71-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=68462 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,2,4-Triazolo(4,3-a)pyridin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70219980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,2,4-triazolo[4,3-a]pyridin-3(2H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.027.447 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1,2,4-TRIAZOLO(4,3-A)PYRIDIN-3(2H)-ONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J5EWP6L1VA | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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